Cas no 5453-15-6 ( )

  structure
  structure
Product Name: 
CAS No:5453-15-6
MF:C17H32O3
MW:284.43418598175
CID:941759
PubChem ID:227207
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-(oxolan-2-yl)propyl decanoate
    • 3-(tetrahydrofuran-2-yl)propyl decanoate
    • AC1L5FBR
    • AC1Q670M
    • AG-J-89483
    • AR-1E8037
    • CTK5A1477
    • decanoic acid-(3-tetrahydro[2]furyl-propyl ester)
    • Decansaeure-(3-tetrahydro[2]furyl-propylester)
    • NSC18551
    • NSC-18551
    • DTXSID40280768
    • 5453-15-6
    •  
    • Inchi: 1S/C17H32O3/c1-2-3-4-5-6-7-8-13-17(18)20-15-10-12-16-11-9-14-19-16/h16H,2-15H2,1H3
    • InChI Key: MCIBZJFAXPOJHU-UHFFFAOYSA-N
    • SMILES: O1CCCC1CCCOC(CCCCCCCCC)=O

Computed Properties

  • Exact Mass: 284.23526
  • Monoisotopic Mass: 284.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 0.94
  • Boiling Point: 363.9°C at 760 mmHg
  • Flash Point: 141.7°C
  • Refractive Index: 1.455
  • PSA: 35.53
  • LogP: 4.62950
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